Cas no 2734773-02-3 (2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol
• CAS No: 2734773-02-3
• MF: C₁₀H₁₂Cl₂O₃
• MW: 251.11
• CID: 5080134
• Update Time: 2026-03-01

2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol

• Inchi： 1S/C10H12Cl2O3/c1-14-6-4-3-5-7(15-2)8(6)9(13)10(11)12/h3-5,9-10,13H,1-2H3
• InChI Key： JRPQOJISOZIUIJ-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(OC)=C1C(C(Cl)Cl)O

Additional information on 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol

Introduction to 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol (CAS No. 2734773-02-3)

2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol (CAS No. 2734773-02-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include dichloro substitution and a 2,6-dimethoxyphenyl group. These features contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The chemical structure of 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol is composed of a central ethanol moiety with two chlorine atoms attached to the carbon adjacent to the hydroxyl group. The phenyl ring is substituted with two methoxy groups at the 2 and 6 positions, which can influence the compound's solubility, stability, and biological activity. This combination of functional groups provides a foundation for exploring its pharmacological properties and potential uses in drug development.

Recent research has highlighted the potential of 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory properties. The results indicated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol has shown potential as an antioxidant. A study published in Free Radical Biology and Medicine demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative damage. This property makes it a valuable candidate for developing treatments for conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol has also been studied extensively. Research conducted by a team at the University of California found that this compound has good oral bioavailability and a favorable half-life, which are crucial factors for its potential use in oral formulations. These findings support the feasibility of developing this compound into a viable drug candidate.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are designed to assess the compound's safety profile in human subjects and to determine appropriate dosing regimens for subsequent phases.

The synthesis of 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 1-bromo-3-chloropropane with 1-chloro-3-methylbenzene followed by substitution with methoxide ions to form the dimethoxyphenyl group. The final step involves the introduction of the dichloro substitution through a suitable halogenation reaction.

The potential applications of 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol extend beyond its direct therapeutic uses. It can also serve as a valuable intermediate in the synthesis of other biologically active compounds. For example, researchers at Harvard University have used this compound as a starting material to synthesize novel derivatives with enhanced pharmacological properties.

In conclusion, 2,2-Dichloro-1-(2,6-dimethoxyphenyl)ethanol (CAS No. 2734773-02-3) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications in treating various diseases.